Cas no 128740-09-0 (1-methyl-octahydropyrrolo[3,4-b]pyrrole)

• Product Name: 1-methyl-octahydropyrrolo[3,4-b]pyrrole
• CAS No: 128740-09-0
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD12025453
• CID: 98514
• PubChem ID: 15070001
• Update Time: 2025-11-01

1-methyl-octahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Methyloctahydropyrrolo[3,4-b]pyrrole
• 1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
• 1-Methylhexahydropyrrolo[3,4-b]pyrrole
• Pyrrolo[3,4-b]pyrrole,octahydro-1-methyl-
• 1-Methyl-hexahydropyrrolo[3,4-b]pyrrole
• 1-methyl-octahydropyrrolo[2,3-c]pyrrole
• 2-Methyl-2,7-diazabicyclo[3.3.0]octane
• Pyrrolo[3,4-b]pyrrole,octahydro-1-methyl
• Octahydro-1-methyl-pyrrolo[3,4-b]pyrrole
• AKOS BBV-006226
• METHYLOCTAHYDROPYRROLO[3,4-B]PYRROLE
• 1-Methyloctahydropyrrolo[2,3-c]pyrrole
• 1-methyl-octahydropyrrolo[3,4-b]pyrrole
• 1-Methyl-octahydro-pyrrolo[3,4-b]pyrrole

• MDL： MFCD12025453
• Inchi： 1S/C7H14N2/c1-9-3-2-6-4-8-5-7(6)9/h6-8H,2-5H2,1H3
• InChI Key： PFZIWBWEHFZIMT-UHFFFAOYSA-N
• SMILES： N1(C)CCC2CNCC12

Computed Properties

• Exact Mass: 126.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 161.5±8.0 ºC (760 Torr),
• Flash Point: 55.5±9.4 ºC,
• Solubility: Soluble (299 g/l) (25 º C),
• PSA: 15.27000
• LogP: 0.17660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-methyl-octahydropyrrolo[3,4-b]pyrrole

Comprehensive Overview of 1-Methyl-octahydropyrrolo[3,4-b]pyrrole (CAS No. 128740-09-0): Properties, Applications, and Industry Insights

The compound 1-methyl-octahydropyrrolo[3,4-b]pyrrole (CAS No. 128740-09-0) is a bicyclic amine derivative with a unique molecular structure, featuring a fused pyrrolidine ring system. This heterocyclic scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive building block. The presence of the methyl group at the 1-position enhances its lipophilicity, making it valuable for optimizing drug-like properties in medicinal chemistry.

Recent studies highlight the growing demand for saturated nitrogen heterocycles like octahydropyrrolopyrroles in drug discovery. This trend aligns with industry efforts to develop CNS-targeting therapeutics and GPCR modulators, where such frameworks improve blood-brain barrier penetration. The compound's three-dimensional complexity addresses contemporary challenges in designing stereoselective synthesis routes, a hot topic in green chemistry forums.

From a synthetic perspective, 128740-09-0 serves as a versatile intermediate for constructing sp3-rich molecules – a key focus in fragment-based drug design. Its hydrogen bond acceptor/donor capabilities make it particularly relevant for developing protein-protein interaction inhibitors, answering frequent search queries about "novel PPI scaffolds." Analytical characterization typically involves LC-MS purity analysis and chiral HPLC separation techniques, frequently discussed in analytical chemistry communities.

The compound's stability under various pH conditions has prompted investigations into its use as a prodrug moiety, especially for amine-containing APIs. This application resonates with current searches for "improved drug bioavailability strategies." Patent literature reveals its incorporation into kinase inhibitor backbones and neurotransmitter analogs, addressing popular inquiries about "next-generation kinase modulators."

In material science applications, the pyrrolopyrrole core demonstrates potential as a ligand precursor for catalytic systems. This connects with trending discussions about N-heterocyclic catalysts in sustainable chemistry. The compound's conformational rigidity also makes it interesting for molecular imprinting technologies, a subject gaining traction in sensor development circles.

Quality control protocols for 1-methyl-octahydropyrrolo[3,4-b]pyrrole emphasize residual solvent monitoring and enantiomeric excess determination, reflecting laboratory professionals' frequent technical questions. The development of continuous flow synthesis methods for such bicyclic amines represents an active research area, matching industry searches for "process intensification techniques."

From a regulatory standpoint, proper handling of nitrogenous compounds requires consideration of industrial hygiene measures, a common concern in workplace safety queries. The substance's physicochemical properties (including logP and pKa) are frequently requested parameters in research databases, underscoring their importance in ADMET prediction models.

Emerging applications in peptidomimetic design leverage the scaffold's ability to mimic proline-rich motifs, responding to growing interest in "non-peptide bioactive compounds." The compound's crystallographic data has become valuable for molecular modeling studies, particularly in structure-based drug design workflows that dominate computational chemistry discussions.

Supply chain considerations for CAS 128740-09-0 reflect broader pharmaceutical industry trends toward custom synthesis solutions and GMP-grade intermediates. These aspects frequently appear in procurement specialists' search patterns. The compound's scalable production challenges mirror common technical forum questions about "multigram heterocycle synthesis."

Future research directions may explore the scaffold's potential in covalent inhibitor warheads or bioconjugation chemistry, areas generating substantial academic and industrial interest. The compound's metabolic stability characteristics continue to make it relevant for medicinal chemistry optimization projects, addressing persistent queries about "improving compound half-life."